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Introduction
Lagochilus inebrians, a member of the Lamiaceae family, is a plant of significant interest due to

its traditional use and the presence of the diterpenoid lagochiline. Lagochiline possesses

various reported physiological activities. This document provides detailed protocols for the

extraction and purification of lagochiline from the dried aerial parts of Lagochilus inebrians.

The primary methods detailed are based on solvent extraction using dichloroethane and water,

followed by purification steps. These protocols are intended for researchers, scientists, and

drug development professionals.

The chemical composition of Lagochilus inebrians includes lagochiline (0.6-1.97%), flavonoid

glycosides (0.67%), organic acids (6-7%), tannins (9.66-12.42%), and other substances.[1] The

leaves, in particular, are a source of lagochiline.[1][2]

Quantitative Data Summary
The following table summarizes quantitative data for different extraction methods of

lagochiline and related extracts from Lagochilus inebrians.
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Parameter Dichloroethane Extraction
Water Extraction (for Dry
Extract)

Solvent Dichloroethane Water

Plant Material
Dried, ground leaves and

stems

Dried, crushed aerial parts (4-6

mm)

Solvent to Plant Ratio (w/v)
~10:1 (Recommended starting

point)
10:1 (1000 L per 100 kg)[1]

Extraction Temperature Boiling point of dichloroethane 60°C[1]

Extraction Time 3 hours[3] 20 hours (with recirculation)[1]

Number of Extractions 1 (followed by washing) 2-3[1]

Reported Yield Up to 3% (pure lagochiline)[3]
Not specified for pure

lagochiline

Purity of Initial Extract
Crystalline precipitate upon

cooling

15±2% dry residue in

concentrated extract[1]

Primary Active Compound Lagochiline "Inebrin" dry extract

Experimental Protocols
Protocol 1: Dichloroethane Extraction and Purification
of Lagochiline
This protocol is optimized for obtaining crystalline lagochiline.

1. Materials and Equipment:

Dried and ground leaves and stems of Lagochilus inebrians

1,2-Dichloroethane

Hot plate with magnetic stirrer or heating mantle

Reflux condenser
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Filtration apparatus (e.g., Büchner funnel)

Glassware (Erlenmeyer flasks, beakers)

Recrystallization solvents: hot water, ethanol, or acetone

2. Extraction Procedure:

Place the dried and ground plant material in a round-bottom flask.

Add dichloroethane in a 10:1 (v/w) ratio to the plant material.

Heat the mixture to boiling and maintain a gentle reflux for 3 hours with continuous stirring.[3]

After 3 hours, turn off the heat and allow the mixture to cool slightly.

Separate the hot extract from the plant material by decantation or hot filtration.

Filter the extract to remove any suspended particles.

Allow the filtrate to stand at room temperature for 24 hours to allow for the crystallization of

lagochiline.[3]

3. Purification of Crude Lagochiline:

Collect the crystalline precipitate by vacuum filtration.

Wash the crystals with cold dichloroethane to remove resins and colored impurities.[3]

The resulting precipitate is nearly pure lagochiline.[3]

4. Recrystallization:

Dissolve the crude lagochiline in a minimum amount of a suitable hot solvent such as water,

ethanol, or acetone.[3]

If the solution is colored, activated charcoal can be added to the hot solution, which is then

filtered hot.
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Allow the hot, clear solution to cool slowly to room temperature, followed by further cooling in

an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of the cold

recrystallization solvent, and dry.

Protocol 2: Aqueous Extraction for a Dry Extract
This protocol is for producing a standardized dry extract of Lagochilus inebrians.

1. Materials and Equipment:

Dried and crushed Lagochilus inebrians aerial parts (4-6 mm particle size)

Purified water

Large-scale extractor with a steam jacket and pump for recirculation

Filtration system (e.g., notch filter)

Vacuum evaporator

Spray dryer

2. Extraction Procedure:

Load 100 kg of crushed plant material into the extractor.

Add 1000 L of purified water (1:10 w/v ratio).[1]

Heat the mixture to 60°C using the steam jacket.[1]

Recirculate the extract from the bottom to the top of the extractor at a rate of 100 L/h for 20

hours.[1]

Drain the extract and repeat the extraction process with fresh water for a total of 2-3

extractions.[1]

3. Processing of the Aqueous Extract:
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Combine the extracts from all extraction cycles.

Filter the combined extract through a notch filter.[1]

Concentrate the filtered extract in a vacuum evaporator until the dry residue content is

approximately 15%.[1]

Cool the concentrated extract.

Dry the concentrate using a spray dryer with an inlet air temperature of 170°C and an outlet

temperature of 80°C.[1]

The resulting dry powder is the "Inebrin" extract.
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Caption: Workflow for the extraction and purification of lagochiline using dichloroethane.

Logical Relationship of Extraction Methods and
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Caption: Relationship between extraction methods and the resulting products from Lagochilus

inebrians.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Protocol for Solvent Extraction of Lagochiline from
Lagochilus inebrians]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10766514#protocol-for-solvent-extraction-of-
lagochiline-from-lagochilus-inebrians]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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